3-phenyl-1-[2-(2-{2-[(phenylcarbamoyl)amino]ethoxy}ethoxy)ethyl]urea

• IUPAC Name: 1-phenyl-3-[2-[2-[2-(phenylcarbamoylamino)ethoxy]ethoxy]ethyl]urea
• InChI: InChI=1S/C20H26N4O4/c25-19(23-17-7-3-1-4-8-17)21-11-13-27-15-16-28-14-12-22-20(26)24-18-9-5-2-6-10-18/h1-10H,11-16H2,(H2,21,23,25)(H2,22,24,26)
• InChI Key: LBYXJPMKMLZJNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NCCOCCOCCNC(=O)NC2=CC=CC=C2
• Molecular Formula: C20H26N4O4
• Molecular Weight: 386.4 g/mol

Description

The compound “3-phenyl-1-[2-(2-{2-[(phenylcarbamoyl)amino]ethoxy}ethoxy)ethyl]urea” is a complex organic molecule. It contains a urea group, which is an organic compound made up of a carbonyl group attached to two amine groups. It also contains multiple ether groups and a phenyl group.

Synthesis Analysis

While I don’t have the specific synthesis for this compound, it’s likely that it could be synthesized through a series of reactions including amide bond formation, etherification, and carbamylation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The presence of the ether groups would provide flexibility to the molecule, while the phenyl and urea groups could participate in various interactions.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions. The ether groups could potentially be cleaved under acidic conditions. The urea group could participate in hydrolysis reactions. The phenyl group could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the ether and urea groups could impact its solubility in different solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The study and application of this compound would depend on its intended use. If it’s a potential drug, further studies could involve testing its efficacy and safety in biological models.